Cas no 18456-88-7 (1,3-Cyclohexanedione,5-pentyl-)

• Product Name: 1,3-Cyclohexanedione,5-pentyl-
• CAS No: 18456-88-7
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 123016
• PubChem ID: 15618506
• Update Time: 2025-04-18

1,3-Cyclohexanedione,5-pentyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione,5-pentyl-
• 5-PENTYL-CYCLOHEXANE-1,3-DIONE
• 5-pentylcyclohexane-1,3-dione
• 1,3-Cyclohexanedione,5-pentyl
• 5-n-Pentyl-1,3-cyclohexandion
• 5-n-Pentyl-cyclohexan-1,3-dion
• 5-Pentyl-1,3-cyclohexanedione
• 5-Pentyl-cyclohexan-1,3-dion
• DTXSID00575804
• 18456-88-7
• FT-0692802
• SCHEMBL5210228
• AKOS006278138

• Inchi： 1S/C11H18O2/c1-2-3-4-5-9-6-10(12)8-11(13)7-9/h9H,2-8H2,1H3
• InChI Key： DBEXKDYDVZVANM-UHFFFAOYSA-N
• SMILES： O=C1CC(CC(C1)CCCCC)=O

Computed Properties

• Exact Mass: 182.13100
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 0.977
• Boiling Point: 298.919°C at 760 mmHg
• Flash Point: 111.607°C
• Refractive Index: 1.461
• PSA: 34.14000
• LogP: 2.50500